Cas no 5267-06-1 (2-(4-chloro-2-methylpyrimidin-5-yl)acetic acid)

• Product Name: 2-(4-chloro-2-methylpyrimidin-5-yl)acetic acid
• CAS No: 5267-06-1
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD20642469
• CID: 5248931
• PubChem ID: 23194912
• Update Time: 2025-06-14

2-(4-chloro-2-methylpyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineacetic acid, 4-chloro-2-methyl-
• 2-(4-chloro-2-methylpyrimidin-5-yl)acetic acid

• MDL： MFCD20642469
• Inchi： 1S/C7H7ClN2O2/c1-4-9-3-5(2-6(11)12)7(8)10-4/h3H,2H2,1H3,(H,11,12)
• InChI Key： JRBKEDLEJKEAGC-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(CC(O)=O)C(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-(4-chloro-2-methylpyrimidin-5-yl)acetic acid

Comprehensive Overview of 2-(4-chloro-2-methylpyrimidin-5-yl)acetic acid (CAS No. 5267-06-1): Properties, Applications, and Industry Insights

2-(4-chloro-2-methylpyrimidin-5-yl)acetic acid (CAS No. 5267-06-1) is a specialized pyrimidine derivative with a broad range of applications in pharmaceutical and agrochemical research. This compound, characterized by its chloro-methylpyrimidine core and acetic acid functional group, has garnered significant attention due to its versatile reactivity and potential as a building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyrimidine-based synthesis", "chloromethylpyrimidine applications", and "CAS 5267-06-1 supplier", reflecting its relevance in modern chemical innovation.

The molecular structure of 2-(4-chloro-2-methylpyrimidin-5-yl)acetic acid features a 5-substituted pyrimidine ring, which is pivotal for its role in designing bioactive molecules. Recent trends in green chemistry and sustainable synthesis have amplified interest in this compound, as it serves as a precursor for eco-friendly catalytic processes. Searches for "biodegradable pyrimidine derivatives" and "non-toxic acetic acid analogs" highlight the growing demand for environmentally benign alternatives, positioning this compound as a candidate for future innovations.

In pharmaceutical research, CAS No. 5267-06-1 is often explored for its potential in drug intermediate synthesis. Its chloro and methyl substituents enable selective modifications, making it valuable for developing kinase inhibitors and antiviral agents. Queries such as "pyrimidine-based drug discovery" and "5267-06-1 in medicinal chemistry" underscore its importance in addressing global health challenges, including antimicrobial resistance and chronic diseases.

From an industrial perspective, 2-(4-chloro-2-methylpyrimidin-5-yl)acetic acid is utilized in agrochemical formulations, particularly in the development of crop protection agents. The compound's ability to act as a herbicide intermediate aligns with the rising focus on precision agriculture and food security. Keywords like "pyrimidine herbicides" and "sustainable pest control" reflect its alignment with global agricultural trends.

Analytical studies of 5267-06-1 emphasize its stability under controlled conditions, with HPLC and NMR being standard techniques for purity verification. The compound's solubility profile and thermal properties are frequently analyzed, as evidenced by searches for "pyrimidine acetic acid characterization" and "CAS 5267-06-1 spectroscopic data". These metrics are critical for ensuring reproducibility in research and industrial batches.

Emerging applications of 2-(4-chloro-2-methylpyrimidin-5-yl)acetic acid include its use in material science, where it contributes to the synthesis of functional polymers and coordination complexes. The compound's chelating properties are particularly relevant for metal-organic frameworks (MOFs), a hotspot in nanotechnology research. Searches for "pyrimidine MOF precursors" and "5267-06-1 in advanced materials" highlight its interdisciplinary potential.

Regulatory compliance and safety data for CAS No. 5267-06-1 are well-documented, with non-hazardous classifications under standard handling protocols. This aligns with industry queries like "safe handling of pyrimidine derivatives" and "5267-06-1 SDS", ensuring its adoption in compliant workflows. The compound's low ecological toxicity further supports its use in green manufacturing initiatives.

In summary, 2-(4-chloro-2-methylpyrimidin-5-yl)acetic acid (CAS No. 5267-06-1) is a multifaceted compound bridging pharmaceutical, agrochemical, and material science domains. Its structural versatility and alignment with sustainability goals ensure its continued relevance in scientific and industrial advancements. As research evolves, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple sectors.